Cas no 2228171-33-1 (3-(1-Methylcyclohexyl)azetidine)

• Product Name: 3-(1-Methylcyclohexyl)azetidine
• CAS No: 2228171-33-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5756990
• PubChem ID: 165624276
• Update Time: 2025-06-08

3-(1-Methylcyclohexyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylcyclohexyl)azetidine
• EN300-1780502
• 2228171-33-1
• 3-(1-Methylcyclohexyl)azetidine

• Inchi： 1S/C10H19N/c1-10(9-7-11-8-9)5-3-2-4-6-10/h9,11H,2-8H2,1H3
• InChI Key： GCKLMJYDTYUHJO-UHFFFAOYSA-N
• SMILES： N1CC(C1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(1-Methylcyclohexyl)azetidine

Introduction to 3-(1-Methylcyclohexyl)azetidine (CAS No: 2228171-33-1)

3-(1-Methylcyclohexyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No) 2228171-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic structure containing two carbon atoms and one nitrogen atom. The presence of a 1-methylcyclohexyl substituent in the molecule introduces unique steric and electronic properties, making it a promising candidate for various biochemical applications.

The structural motif of 3-(1-Methylcyclohexyl)azetidine combines the flexibility of the cyclohexane ring with the reactivity of the azetidine ring, offering a versatile scaffold for drug design. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The nitrogen atom in the azetidine ring can serve as a hydrogen bond acceptor or participate in coordination with metal ions, which is crucial for enzyme inhibition and receptor binding.

One of the most compelling aspects of 3-(1-Methylcyclohexyl)azetidine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in developing novel inhibitors targeting various enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. The methyl group on the cyclohexyl side chain enhances lipophilicity, which can improve membrane permeability and oral bioavailability, critical factors for drug efficacy.

Recent studies have highlighted the role of azetidine derivatives in modulating biological pathways. For instance, modifications of the azetidine core have been shown to influence enzyme kinetics and binding affinities, leading to more potent and selective drug candidates. The 1-methylcyclohexyl substituent in 3-(1-Methylcyclohexyl)azetidine provides a stable yet adaptable framework for further chemical modifications, enabling researchers to fine-tune its pharmacological properties.

In the context of drug discovery, 3-(1-Methylcyclohexyl)azetidine has been investigated for its potential role in inhibiting specific enzymatic targets. Its structural features make it a suitable candidate for designing molecules that can interact with proteins involved in signal transduction pathways. By leveraging computational chemistry and high-throughput screening techniques, scientists have identified derivatives of this compound that exhibit promising activity against targets relevant to neurological disorders and inflammatory diseases.

The synthesis of 3-(1-Methylcyclohexyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance productivity but also allow for greater flexibility in modifying the compound’s structure.

The pharmacokinetic profile of 3-(1-Methylcyclohexyl)azetidine is another area of active investigation. Researchers are assessing its metabolic stability, distribution, excretion, and toxicity (MDET) properties to evaluate its suitability for clinical development. Preclinical studies have begun to explore its potential therapeutic effects in animal models, providing insights into its biological activity and safety profile.

One notable application of derivatives related to 3-(1-Methylcyclohexyl)azetidine is in the development of antimicrobial agents. The unique structural features of azetidine derivatives contribute to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This makes them attractive candidates for combating resistant bacterial strains, a growing concern in global healthcare.

The role of computational modeling in optimizing 3-(1-Methylcyclohexyl)azetidine derivatives cannot be overstated. Molecular docking simulations and quantum mechanical calculations have been instrumental in predicting binding affinities and understanding molecular interactions at an atomic level. These computational tools help guide experimental design by identifying promising lead compounds that can be further refined through iterative synthesis and testing.

Future directions in research on 3-(1-Methylcyclohexyl)azetidine include exploring its potential as a prodrug or bioavailability enhancer. By designing derivatives that are rapidly metabolized into active forms within the body, researchers aim to improve therapeutic outcomes while minimizing side effects. Additionally, investigating its role in combination therapies could provide new strategies for treating complex diseases.

The versatility of 3-(1-Methylcyclohexyl)azetidine as a building block for drug discovery underscores its importance in modern medicinal chemistry. As our understanding of biological systems continues to evolve, compounds like this will play a crucial role in developing innovative treatments for unmet medical needs. The ongoing research into its applications highlights the dynamic interplay between synthetic chemistry, pharmacology, and computational science in advancing therapeutic solutions.